Cas no 439095-14-4 (5-(Carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-(Carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 439095-14-4
• MF: C₁₂H₁₁N₃O₅
• MW: 277.232842683792
• MDL: MFCD05021856
• CID: 3142945
• PubChem ID: 2763732
• Update Time: 2025-04-21

5-(Carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid
• Oprea1_548814
• AKOS005069933
• MFCD05021856
• 439095-14-4
• 5-(carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylicacid
• 5-(carboxymethyl)-1-(4-methoxyphenyl)triazole-4-carboxylic Acid
• 3E-035

• MDL： MFCD05021856
• Inchi： 1S/C12H11N3O5/c1-20-8-4-2-7(3-5-8)15-9(6-10(16)17)11(12(18)19)13-14-15/h2-5H,6H2,1H3,(H,16,17)(H,18,19)
• InChI Key： AOAXTDWLQWKTNT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C(=C(C(=O)O)N=N1)CC(=O)O

Computed Properties

• Exact Mass: 277.06987046Da
• Monoisotopic Mass: 277.06987046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 200-201°C
• Boiling Point: 568.0±60.0 °C at 760 mmHg
• Flash Point: 297.3±32.9 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

5-(Carboxymethyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)